Cas no 35112-53-9 (Barium thiosulfate)

Barium thiosulfate (BaS₂O₃) is an inorganic compound primarily used in specialized chemical applications, including pyrotechnics and analytical chemistry. It is valued for its role as a sulfur source and its ability to produce specific reactions under controlled conditions. The compound exhibits moderate solubility in water and decomposes upon heating, releasing sulfur dioxide. Its stability under standard conditions makes it suitable for precise formulations where consistent performance is required. Barium thiosulfate is also utilized in certain photographic processes and as a reagent in laboratory settings. Proper handling is essential due to its potential toxicity and reactivity with strong acids.

Barium thiosulfate structure

Product Name:Barium thiosulfate

CAS No:35112-53-9

MF:BaO₃S₂

MW:249.455193519592

MDL:MFCD00040661

CID:89129

PubChem ID:24867370

Update Time:2025-05-28

Barium thiosulfate Chemical and Physical Properties

Names and Identifiers

- Barium thiosulfate
- Barium thiosulfate hydrate
- barium thiosulphate
- Bariumthiosulfatewhitepowder
- Barium Thiosulfate Monohydrate
- barium(2+),dioxido-oxo-sulfanylidene-λ<sup>6</sup>-sulfane
- barium sulfurothioate
- EINECS 252-375-7
- 35112-53-9
- BARIUM THIOSULFATE [MI]
- MFCD00040661
- DTXSID20956550
- Q4457891
- barium sulfothioate
- UNII-GPA80950AB
- GPA80950AB
- AKOS015916366
- Bariumthiosulfate
- Thiosulfuric acid (H2S2O3), barium salt (1:1)
- barium(2+);dioxido-oxo-sulfanylidene-lambda6-sulfane
- NS00087846
- ONPIOWQPHWNPOQ-UHFFFAOYSA-L
- DB-229846
- MDL： MFCD00040661
- Inchi： 1S/Ba.H2O3S2/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+2;/p-2
- InChI Key： ONPIOWQPHWNPOQ-UHFFFAOYSA-L
- SMILES： [Ba+2].S(=O)([O-])([O-])=S

Computed Properties

Exact Mass: 249.83400
Monoisotopic Mass: 249.834
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 6
Rotatable Bond Count: 0
Complexity: 82.6
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 104A^2
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing

Experimental Properties

Color/Form: crystal
Density: 3.45
Boiling Point: °Cat760mmHg
Flash Point: °C
PSA: 103.66000
LogP: 0.50980
Solubility: Not determined
Merck: 13,1002

Barium thiosulfate Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302-H332
Hazardous Material transportation number：UN 1564 6.1/PG 3
WGK Germany：1
Hazard Category Code： 20/22
Safety Instruction： S28
Hazardous Material Identification：
Packing Group：III
Hazard Level：6.1
Safety Term：6.1
Packing Group：III
Risk Phrases：R20/22
HazardClass：6.1
PackingGroup：III
TSCA：Yes

Barium thiosulfate Pricemore >>

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